Cas no 1327175-91-6 ((2Z)-6-bromo-2-[(2-chlorophenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide)

• Product Name: (2Z)-6-bromo-2-[(2-chlorophenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide
• CAS No: 1327175-91-6
• MF: C₂₁H₁₈BrClN₂O₃
• MW: 461.736223697662
• CID: 5324408
• Update Time: 2025-10-31

(2Z)-6-bromo-2-[(2-chlorophenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-6-bromo-2-[(2-chlorophenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide
• (2Z)-6-bromo-2-[(2-chlorophenyl)imino]-N-(tetrahydrofuran-2-ylmethyl)-2H-chromene-3-carboxamide
• STL108340
• 6-bromo-2-(2-chlorophenyl)imino-N-(oxolan-2-ylmethyl)chromene-3-carboxamide
• (Z)-6-bromo-2-((2-chlorophenyl)imino)-N-((tetrahydrofuran-2-yl)methyl)-2H-chromene-3-carboxamide

• Inchi： 1S/C21H18BrClN2O3/c22-14-7-8-19-13(10-14)11-16(20(26)24-12-15-4-3-9-27-15)21(28-19)25-18-6-2-1-5-17(18)23/h1-2,5-8,10-11,15H,3-4,9,12H2,(H,24,26)/b25-21-
• InChI Key： KLYBELJIHOFVLV-DAFNUICNSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(/C(=N/C1C=CC=CC=1Cl)/O2)C(NCC1CCCO1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 641
• XLogP3: 5
• Topological Polar Surface Area: 59.9

Additional information on (2Z)-6-bromo-2-[(2-chlorophenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide

Introduction to (2Z)-6-bromo-2-[(2-chlorophenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide (CAS No. 1327175-91-6)

The compound (2Z)-6-bromo-2-[(2-chlorophenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide, identified by its CAS number 1327175-91-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The intricate arrangement of functional groups, including the bromo and chlorophenyl substituents, as well as the oxolan-2-yl moiety, contributes to its unique chemical properties and biological activities.

In recent years, there has been a growing interest in chromene derivatives due to their diverse pharmacological effects. The chromene scaffold, particularly in its 2H-chromene form, has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The presence of the imino group in the molecular structure enhances the compound's reactivity and binding affinity to biological targets. This feature makes it a promising candidate for further investigation in the development of novel therapeutic agents.

The synthesis of (2Z)-6-bromo-2-[(2-chlorophenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide involves a multi-step process that requires precise control over reaction conditions and reagent selection. The introduction of the bromo and chlorophenyl groups at strategic positions within the chromene core is crucial for achieving the desired biological activity. Additionally, the incorporation of the oxolan-2-yl substituent enhances the molecule's solubility and bioavailability, making it more suitable for pharmaceutical applications.

Recent studies have highlighted the potential of this compound as an inhibitor of various enzymes and receptors involved in cancer progression. The bromo substituent has been shown to interact with specific amino acid residues in target proteins, leading to significant reductions in enzyme activity. Similarly, the chlorophenyl group contributes to the compound's binding affinity by forming hydrogen bonds with polar regions of the target molecule. These interactions are critical for modulating biological pathways and achieving therapeutic effects.

The pharmacokinetic properties of (2Z)-6-bromo-2-[(2-chlorophenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide have also been thoroughly evaluated. Preliminary studies indicate that this compound exhibits good oral bioavailability and moderate metabolic stability, suggesting its potential for clinical use. Furthermore, its ability to cross cell membranes efficiently enhances its delivery to target sites within the body. These characteristics make it an attractive candidate for further development into a novel drug.

In conclusion, the compound (2Z)-6-bromo-2-[(2-chlorophenyl)imino]-N-[(oxolan-2-yl)methyl]-2H-chromene-3-carboxamide (CAS No. 1327175-91-6) represents a significant advancement in pharmaceutical chemistry. Its complex structural features and promising biological activities make it a valuable asset in the search for new therapeutic agents. Further research is warranted to fully elucidate its mechanisms of action and explore its potential applications in medicine.